Cas no 1804227-75-5 (1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one)
1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one
-
- Inchi: 1S/C9H7BrINO3/c10-5-7(13)4-6-2-1-3-8(9(6)11)12(14)15/h1-3H,4-5H2
- InChI Key: GEMQKBQPSPDKJH-UHFFFAOYSA-N
- SMILES: IC1C(=CC=CC=1CC(CBr)=O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 2.8
- Topological Polar Surface Area: 62.9
1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013022179-250mg |
1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one |
1804227-75-5 | 97% | 250mg |
504.00 USD | 2021-06-24 | |
| Alichem | A013022179-500mg |
1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one |
1804227-75-5 | 97% | 500mg |
855.75 USD | 2021-06-24 | |
| Alichem | A013022179-1g |
1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one |
1804227-75-5 | 97% | 1g |
1,519.80 USD | 2021-06-24 |
1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one
Introduction to 1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one (CAS No. 1804227-75-5)
1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 1804227-75-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, comprising a bromo and an iodo substituent on a nitro-substituted phenyl ring, make it a valuable building block for designing novel therapeutic agents.
The structural motif of 1-bromo-3-(2-iodo-3-nitrophenyl)propan-2-one incorporates multiple functional groups that are strategically positioned to facilitate further chemical modifications. The presence of both bromo and iodo atoms provides opportunities for cross-coupling reactions, which are widely employed in the construction of complex molecular architectures. Additionally, the nitro group can be reduced to an amine, offering another pathway for diversification of the molecular framework.
In recent years, there has been a surge in research focused on developing novel methodologies for constructing arylalkene derivatives due to their potential applications in medicinal chemistry. The compound 1-bromo-3-(2-iodo-3-nitrophenyl)propan-2-one has been explored as a precursor in the synthesis of molecules with antimicrobial and anti-inflammatory properties. Its ability to serve as a versatile intermediate has made it a subject of interest for academic and industrial researchers alike.
One of the most compelling aspects of 1-bromo-3-(2-iodo-3-nitrophenyl)propan-2-one is its role in the development of advanced synthetic strategies. For instance, it has been utilized in palladium-catalyzed cross-coupling reactions to introduce new aromatic units into larger scaffolds. These reactions are particularly valuable in drug discovery, where the ability to seamlessly integrate different chemical moieties is crucial for optimizing biological activity.
The pharmaceutical industry has shown particular interest in arylalkene derivatives due to their reported efficacy in treating various diseases. Researchers have leveraged the reactivity of 1-bromo-3-(2-iodo-3-nitrophenyl)propan-2-one to develop novel compounds with enhanced pharmacological profiles. For example, studies have demonstrated its utility in generating molecules with potential applications in oncology and neurology. The compound’s structural versatility allows for the creation of derivatives that can interact with biological targets in unique ways.
From a synthetic chemistry perspective, 1-bromo-3-(2-iodo-3-nitrophenyl)propan-2-one exemplifies the importance of functional group interconversion in modern drug development. The ability to transform bromo and iodo substituents into other functional groups opens up numerous possibilities for molecular diversification. This flexibility is particularly valuable when designing libraries of compounds for high-throughput screening, a common approach in early-stage drug discovery.
The use of 1-bromo-3-(2-iodo-3-nitrophenyl)propan-2-one as an intermediate has also been extended to the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. By incorporating this compound into multi-step synthetic routes, chemists have been able to access structurally complex molecules with promising therapeutic potential. The compound’s compatibility with various reaction conditions further underscores its utility as a synthetic platform.
Recent advances in computational chemistry have also highlighted the importance of 1-bromo-3-(2-iodo-3-nitrophenyl)propan-2-one in rational drug design. Molecular modeling studies have shown that derivatives derived from this intermediate can exhibit favorable interactions with biological targets. These insights have guided researchers in optimizing synthetic strategies to maximize biological activity while minimizing unwanted side effects.
The growing body of literature on 1-bromo-3-(2-iodo-3-nitrophenyl)propan-2-one underscores its significance as a chemical building block. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its role in pharmaceutical chemistry. The compound’s unique combination of reactivity and structural features makes it an indispensable tool for chemists working at the intersection of synthesis and drug discovery.
1804227-75-5 (1-Bromo-3-(2-iodo-3-nitrophenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)